Cas no 60398-84-7 ((2,4-Dichloropyrimidin-5-yl)methanol)

• Product Name: (2,4-Dichloropyrimidin-5-yl)methanol
• CAS No: 60398-84-7
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• CID: 4715540
• PubChem ID: 129135203
• Update Time: 2025-10-29

(2,4-Dichloropyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloropyrimidin-5-yl)methanol
• YFWAJBZGZRKMJQ-UHFFFAOYSA-N
• (2,4-Dichloro-5-pyrimidinyl)methanol
• FCH1011211
• OR350468
• AX8249317
• (3-bromophenyl)dimethylphosphine oxide
• GS0162
• SCHEMBL18860633
• EN300-6492795
• AT31302
• CS-0128693
• 60398-84-7
• 1-bromo-3-dimethylphosphorylbenzene
• 1-bromo-3-(dimethylphosphoryl)benzene

• Inchi： 1S/C5H4Cl2N2O/c6-4-3(2-10)1-8-5(7)9-4/h1,10H,2H2
• InChI Key： YFWAJBZGZRKMJQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)CO

Computed Properties

• Exact Mass: 231.96526g/mol
• Monoisotopic Mass: 231.96526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46
• XLogP3: 1.6

Additional information on (2,4-Dichloropyrimidin-5-yl)methanol

Comprehensive Overview of (2,4-Dichloropyrimidin-5-yl)methanol (CAS No. 60398-84-7): Properties, Applications, and Industry Insights

(2,4-Dichloropyrimidin-5-yl)methanol (CAS No. 60398-84-7) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated pyrimidine derivative features a hydroxymethyl group at the 5-position, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C₅H₄Cl₂N₂O, and molecular weight of 179.01 g/mol reflect its compact yet reactive structure, ideal for cross-coupling reactions and nucleophilic substitutions.

The growing demand for pyrimidine-based compounds in drug discovery has positioned (2,4-Dichloropyrimidin-5-yl)methanol as a key building block. Researchers frequently explore its potential in developing kinase inhibitors, a hot topic in oncology therapeutics. Recent studies highlight its utility in creating targeted cancer therapies, aligning with the industry's shift toward precision medicine. Additionally, its role in crop protection chemicals addresses the global need for sustainable agriculture solutions, another trending focus area.

From a synthetic chemistry perspective, the compound's two reactive chlorine atoms enable selective functionalization, a feature highly valued in parallel synthesis and combinatorial chemistry. This property answers frequent search queries like "how to modify pyrimidine scaffolds" or "strategies for selective halogen replacement." The hydroxymethyl group further allows for esterification or oxidation, expanding its applicability in creating prodrug formulations or bioconjugates—topics increasingly searched in medicinal chemistry forums.

Quality control of 60398-84-7 involves rigorous analytical techniques. HPLC purity (>98%) and NMR spectroscopy are standard, addressing common purchaser concerns about batch-to-batch consistency. Storage recommendations (2-8°C under inert atmosphere) reflect its moderate stability, a practical consideration often queried by laboratory personnel. These details cater to the rising demand for technical datasheets and handling protocols in online searches.

Environmental and regulatory aspects of (2,4-Dichloropyrimidin-5-yl)methanol synthesis have gained attention, coinciding with increased searches for "green chemistry approaches." Modern production methods emphasize atom economy and catalytic processes to minimize waste. This aligns with the pharmaceutical industry's push toward sustainable manufacturing—a subject generating substantial discourse in recent conferences and publications.

Market analytics reveal growing procurement of 60398-84-7 by contract research organizations (CROs) and generic drug manufacturers, particularly in Asia-Pacific regions. This trend correlates with search volume spikes for "pyrimidine suppliers" and "custom synthesis services." The compound's cost-effectiveness compared to analogous brominated pyrimidines makes it attractive for budget-conscious projects, a practical consideration frequently discussed in research procurement forums.

Future applications may exploit the compound's potential in material science, particularly for designing organic electronic materials. Its conjugated system and modifiable functional groups could contribute to developing OLED precursors or photovoltaic materials—an emerging interdisciplinary interest area. This forward-looking perspective addresses the growing intersection between fine chemicals and advanced materials in scientific literature.